Cas no 1170217-39-6 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-3-carboxamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-3-carboxamide
• CAS No: 1170217-39-6
• Molecular Formula: C₁₈H₂₄N₄O₄S
• Molecular Weight: 392.472562789917
• CID: 5763124
• PubChem ID: 44051548

N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-3-carboxamide Properties

Names and Identifiers

• N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-methoxybenzenesulfonyl)piperidine-3-carboxamide
• N-(2,5-dimethylpyrazol-3-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-3-carboxamide
• F5066-0189
• AKOS024494470
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-3-carboxamide
• 1170217-39-6

• InChIKey： XMMFTXKLAIMQJU-UHFFFAOYSA-N
• Inchi： 1S/C18H24N4O4S/c1-13-11-17(21(2)20-13)19-18(23)14-5-4-10-22(12-14)27(24,25)16-8-6-15(26-3)7-9-16/h6-9,11,14H,4-5,10,12H2,1-3H3,(H,19,23)
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCC(C(NC2=CC(C)=NN2C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 392.15182643g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 392.15182643g/mol
• Heavy Atom Count: 27
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides